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Compound of Interest

Compound Name: Diethyl 1-hexynyl phosphate

Cat. No.: B15423547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 1-hexynyl phosphate is an organophosphate compound featuring a terminal alkyne

group. While specific research on this molecule is limited, its structural class—alkynyl

phosphates—has garnered interest for its potent biological activities, particularly as enzyme

inhibitors. This technical guide consolidates the available information on Diethyl 1-hexynyl
phosphate and provides context based on related alkynyl phosphate compounds, offering a

valuable resource for researchers in medicinal chemistry, biochemistry, and drug development.

Chemical and Physical Properties
Quantitative experimental data for Diethyl 1-hexynyl phosphate is not extensively available in

public literature. The following table summarizes the known computational and basic

identification data. Researchers are advised to perform their own analytical characterization for

any synthesized or acquired samples.
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Property Value Source/Method

Molecular Weight 234.229 g/mol Computational

Molecular Formula C₁₀H₁₉O₄P -

CAS Number 112270-92-5 -

Synonyms

Phosphoric acid, diethyl 1-

hexynyl ester; n-Butylethynyl

diethyl phosphate

-

Physical State Not Reported (likely a liquid) Inferred

Boiling Point Not Reported -

Melting Point Not Reported -

Density Not Reported -

Solubility Not Reported -

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Diethyl 1-hexynyl phosphate is

not readily available in peer-reviewed literature. However, a plausible synthetic route can be

derived from general methods for preparing alkynyl phosphates, such as the Perkow reaction

or modifications of the Atherton-Todd reaction. A generalized experimental protocol based on

the reaction of a metal acetylide with a phosphorylating agent is provided below.

General Protocol for the Synthesis of Diethyl 1-hexynyl phosphate:

Materials:

1-Hexyne

n-Butyllithium (n-BuLi) or other strong base (e.g., sodium hydride)

Diethyl chlorophosphate or diethyl phosphite

Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Diethyl ether)
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Quenching solution (e.g., saturated ammonium chloride)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Generation of the Acetylide: In a flame-dried, three-necked round-bottom flask under an inert

atmosphere (e.g., argon or nitrogen), dissolve 1-hexyne in anhydrous THF. Cool the solution

to -78 °C using a dry ice/acetone bath. To this solution, add a stoichiometric equivalent of n-

BuLi dropwise while maintaining the temperature. Stir the reaction mixture at this

temperature for 1-2 hours to ensure complete formation of the lithium hexynilide.

Phosphorylation: To the solution of the lithium acetylide, add one equivalent of diethyl

chlorophosphate dropwise, again maintaining the temperature at -78 °C. After the addition is

complete, allow the reaction to slowly warm to room temperature and stir overnight.

Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of

ammonium chloride. Transfer the mixture to a separatory funnel and extract the aqueous

layer three times with ethyl acetate.

Purification: Combine the organic extracts and wash with brine. Dry the organic layer over

anhydrous magnesium sulfate, filter, and concentrate the solvent in vacuo. The crude

product can then be purified by column chromatography on silica gel using an appropriate

solvent system (e.g., a gradient of hexane and ethyl acetate) to yield pure Diethyl 1-hexynyl
phosphate.

Characterization: The final product should be characterized by standard analytical techniques,

including ¹H NMR, ¹³C NMR, ³¹P NMR, and mass spectrometry to confirm its identity and purity.

Biological Activity and Mechanism of Action
While specific studies on Diethyl 1-hexynyl phosphate are lacking, the broader class of

alkynyl phosphates, including hexynyl diethyl phosphates, have been identified as potent,

irreversible inhibitors of serine enzymes.[1] A primary target of many organophosphates is
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acetylcholinesterase (AChE), a critical enzyme in the central and peripheral nervous systems

responsible for the hydrolysis of the neurotransmitter acetylcholine.

The proposed mechanism of inhibition involves the covalent modification of the active site

serine residue of the enzyme. The phosphate group of the inhibitor acts as an electrophile and

is attacked by the nucleophilic hydroxyl group of the serine in the enzyme's active site. This

results in the formation of a stable, phosphorylated enzyme that is catalytically inactive. The

alkyne moiety is believed to contribute to the high affinity and reactivity of these compounds

towards the enzyme's active site.

The inhibition of acetylcholinesterase leads to an accumulation of acetylcholine at the synaptic

cleft, resulting in overstimulation of cholinergic receptors. This can lead to a range of

physiological effects, from muscle paralysis to neurotoxicity, and is the basis for the use of

many organophosphates as insecticides and nerve agents.
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Caption: Mechanism of Acetylcholinesterase Inhibition.
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Caption: Workflow for an Acetylcholinesterase Inhibition Assay.

Conclusion
Diethyl 1-hexynyl phosphate belongs to a class of organophosphates with significant

potential for biological activity, likely as an inhibitor of serine enzymes such as

acetylcholinesterase. While specific data for this compound is scarce, this guide provides a

framework for its synthesis and potential mechanism of action based on related compounds.

Further research is warranted to fully characterize its physical, chemical, and biological

properties to explore its potential applications in drug development and as a chemical probe for

studying enzyme mechanisms. Researchers should proceed with caution, given the potential

toxicity associated with this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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